Cas no 459-50-7 (Benzene, 1-(fluoromethyl)-4-methyl-)

• Product Name: Benzene, 1-(fluoromethyl)-4-methyl-
• CAS No: 459-50-7
• Molecular Formula: C₈H₉F
• Molecular Weight: 124.15546
• CID: 1517166
• PubChem ID: 11051639

Benzene, 1-(fluoromethyl)-4-methyl- Properties

Names and Identifiers

• Benzene, 1-(fluoromethyl)-4-methyl-
• α-fluoro-p-xylene
• SCHEMBL174063
• 1-(fluoro-methyl)-4-methyl-benzene
• 1-(fluoromethyl)-4-methylbenzene
• DTXSID001302724
• 459-50-7

• InChIKey： QACNDDWSEQDAQM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9F/c1-7-2-4-8(6-9)5-3-7/h2-5H,6H2,1H3
• SMILES： CC1=CC=C(C=C1)CF

Computed Properties

• Exact Mass: 124.06887
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.068828449g/mol
• Heavy Atom Count: 9
• Complexity: 72.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides